Cas no 5686-39-5 (3-(2-chlorophenyl)-5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazole)

• Product Name: 3-(2-chlorophenyl)-5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazole
• CAS No: 5686-39-5
• MF: C₁₆H₁₃ClN₂O₃
• MW: 316.7390229702
• CID: 1600240
• PubChem ID: 868044
• Update Time: 2025-04-21

3-(2-chlorophenyl)-5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-(2-chlorophenyl)-5-[(4-methoxyphenoxy)methyl]-
• 3-(2-Chloro-phenyl)-5-(4-methoxy-phenoxymethyl)-[1,2,4]oxadiazole
• STK115375
• SR-01000496684
• SR-01000496684-1
• DTXSID20357785
• CCG-112298
• 5686-39-5
• Oprea1_294870
• AKOS000641271

• Inchi： 1S/C16H13ClN2O3/c1-20-11-6-8-12(9-7-11)21-10-15-18-16(19-22-15)13-4-2-3-5-14(13)17/h2-9H,10H2,1H3
• InChI Key： MUSBUMYFUKWHPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NOC(COC2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 316.06159
• Monoisotopic Mass: 316.06147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4
• XLogP3: 3.9

Experimental Properties

• Density: 1.294
• Boiling Point: 493°C at 760 mmHg
• Flash Point: 251.9°C
• Refractive Index: 1.585
• PSA: 57.38